Cas no 15901-61-8 (4-methyl-1,2-thiazole-5-carboxylic Acid)

• Product Name: 4-methyl-1,2-thiazole-5-carboxylic Acid
• CAS No: 15901-61-8
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD09965921
• CID: 1337661
• PubChem ID: 11958940
• Update Time: 2025-04-20

4-methyl-1,2-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,2-thiazole-5-carboxylic acid
• 5-isopropyl-4-methyl-octahydro-pyrano[3,2-f][1,4]oxazepine
• 4-Methyl-5-isopropyl-perhydropyrano&lt
• 3,2-f&gt
• -1,4-oxazepin
• 4-methyl-isothiazole-5carboxylic acid
• 4-Methyl-isothiazole-5-carboxylic acid
• 6H-Pyrano[3,2-f]-1,4-oxazepine, octahydro-4-methyl-5-(1-methylethyl)-
• 4-methyl-5-isothiazolecarboxylic acid
• 4-methyl-isothiazol-5-carbonsaeure
• CTK1F1878
• 4-Methyl-5-isopropyl-perhydropyrano< 3,2-f> -1,4-oxazepin
• 15901-61-8
• SCHEMBL5029560
• AKOS006342839
• EN300-2958816
• AS-6214
• AT21154
• CS-0447485
• MFCD09965921
• 4-Methyl-isothiazole-5-carboxylicacid
• 4-methylisothiazole-5-carboxylic acid
• 4-methylisothiazole-5-carboxylicacid
• 5-Isothiazolecarboxylic acid, 4-methyl-
• 4-methyl-1,2-thiazole-5-carboxylic Acid

• MDL： MFCD09965921
• Inchi： 1S/C5H5NO2S/c1-3-2-6-9-4(3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： JFMUIWOBVJVUAS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=N1)C

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 182.3±33.0 °C at 760 mmHg
• Flash Point: 64.1±25.4 °C
• PSA: 50.19
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

4-methyl-1,2-thiazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives